1-(4-Benzylpiperazin-1-yl)-3-(4-chloro-3-methylphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(4-chloro-3-methylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H27ClN2O2.2ClH/c1-17-13-20(7-8-21(17)22)26-16-19(25)15-24-11-9-23(10-12-24)14-18-5-3-2-4-6-18;;/h2-8,13,19,25H,9-12,14-16H2,1H3;2*1H
• InChI Key: BSRNBTUYUPRTOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(CN2CCN(CC2)CC3=CC=CC=C3)O)Cl.Cl.Cl
• Molecular Formula: C21H29Cl3N2O2
• Molecular Weight: 447.8 g/mol
• CAS No.: 478653-98-4

Description

1-(4-Benzylpiperazin-1-yl)-3-(4-chloro-3-methylphenoxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C21H29Cl3N2O2 and its molecular weight is 447.83. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Serotonin Receptor Activities

Compounds with structural similarities to 1-(4-Benzylpiperazin-1-yl)-3-(4-chloro-3-methylphenoxy)propan-2-ol dihydrochloride have been explored for their antidepressant-like properties and affinity towards serotonin receptors and serotonin transporters. This dual pharmacological profile suggests potential efficacy in enhancing serotoninergic neurotransmission, which could lead to new treatments for depression. The design of these compounds typically combines structural elements associated with serotonin reuptake inhibition and 5-HT1A receptor antagonism, indicating their utility in research focused on psychiatric disorders and neurotransmitter modulation (Martínez-Esparza et al., 2001).

Chemical Synthesis and Molecular Properties

Other research applications of similar compounds include their synthesis and analysis for understanding structural and electronic properties. For instance, studies on benzylpiperazine derivatives provide valuable information on their electrochemical and magnetic properties, contributing to the fields of materials science and molecular engineering. Such compounds have been evaluated for their spectral, electrochemical, and magnetic behaviors, which can be critical in designing new materials with specific magnetic or electrochemical characteristics (Amudha et al., 1999).

Docking Studies and Biological Evaluation

Docking studies and biological evaluation of benzylpiperazine derivatives have shown their affinity towards 5-HT1A serotonin receptors, providing insights into the potential therapeutic applications of these compounds. Such studies are crucial for drug development, offering a basis for designing molecules with improved bioactivity and specificity towards targeted receptors (Pessoa‐Mahana et al., 2012).

Structural Analysis and Binding Mechanisms

Further research includes the structural analysis of related compounds and their binding mechanisms with biological receptors, such as α1A-adrenoceptors. Understanding these interactions at the molecular level is essential for the development of drugs with high selectivity and efficacy. Studies involving time-dependent density functional theory (TDDFT) calculations, X-ray crystallography, and molecular docking contribute to the knowledge base necessary for rational drug design (Xu et al., 2016).